Cas no 2287268-23-7 ([3-(5-Fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine)
[3-(5-Fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- 2287268-23-7
- [3-(5-Fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
- EN300-6760570
- [3-(5-fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
-
- Inchi: 1S/C13H16FN/c1-9-2-3-10(14)4-11(9)13-5-12(6-13,7-13)8-15/h2-4H,5-8,15H2,1H3
- InChI Key: KCSXEBNBJLTCCG-UHFFFAOYSA-N
- SMILES: FC1C=CC(C)=C(C=1)C12CC(CN)(C1)C2
Computed Properties
- Exact Mass: 205.126677677g/mol
- Monoisotopic Mass: 205.126677677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26Ų
[3-(5-Fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6760570-0.05g |
[3-(5-fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287268-23-7 | 0.05g |
$2097.0 | 2023-05-29 | ||
| Enamine | EN300-6760570-0.1g |
[3-(5-fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287268-23-7 | 0.1g |
$2197.0 | 2023-05-29 | ||
| Enamine | EN300-6760570-0.25g |
[3-(5-fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287268-23-7 | 0.25g |
$2297.0 | 2023-05-29 | ||
| Enamine | EN300-6760570-0.5g |
[3-(5-fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287268-23-7 | 0.5g |
$2396.0 | 2023-05-29 | ||
| Enamine | EN300-6760570-1.0g |
[3-(5-fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287268-23-7 | 1g |
$2496.0 | 2023-05-29 | ||
| Enamine | EN300-6760570-2.5g |
[3-(5-fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287268-23-7 | 2.5g |
$4892.0 | 2023-05-29 | ||
| Enamine | EN300-6760570-5.0g |
[3-(5-fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287268-23-7 | 5g |
$7238.0 | 2023-05-29 | ||
| Enamine | EN300-6760570-10.0g |
[3-(5-fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine |
2287268-23-7 | 10g |
$10732.0 | 2023-05-29 |
[3-(5-Fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on [3-(5-Fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
Introduction to [3-(5-Fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287268-23-7)
[3-(5-Fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2287268-23-7, belongs to a class of molecules that exhibit promising properties for further development into therapeutic agents.
The molecular structure of [3-(5-Fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine incorporates a bicyclo[1.1.1]pentanyl moiety, which is a fused tricyclic system consisting of three carbon rings, including two cyclopropane rings. This structural motif is known for its stability and flexibility, making it an attractive scaffold for drug design. The presence of a fluoro-substituent at the 5-position of the phenyl ring and a methyl group at the 2-position further enhances the compound's chemical diversity and potential pharmacological interactions.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Studies have suggested that [3-(5-Fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine may interact with various biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction processes. These interactions could potentially lead to therapeutic effects in conditions such as inflammation, neurodegeneration, and cancer.
The synthesis of [3-(5-Fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine presents unique challenges due to its complex three-dimensional structure. However, recent developments in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have made it more feasible to produce this compound in multiigram quantities for further research purposes. These advancements have opened up new avenues for exploring its pharmacological potential.
In vitro studies have begun to unravel the pharmacological profile of [3-(5-Fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine, revealing its ability to modulate certain biological pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on specific enzymes implicated in pain signaling and neuroinflammation. The fluoro-substituent in the phenyl ring is particularly noteworthy, as fluorine atoms are often incorporated into drug molecules to enhance metabolic stability and binding affinity.
The potential therapeutic applications of [3-(5-Fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine are still under investigation, but early findings are encouraging. Researchers are exploring its potential use in developing novel treatments for neurological disorders, where modulation of pain pathways could provide significant benefits. Additionally, the compound's structural features make it a valuable candidate for further exploration in oncology research, where targeted inhibition of cancer-related enzymes could lead to more effective therapies.
As our understanding of the molecular basis of diseases continues to grow, compounds like [3-(5-Fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine will play an increasingly important role in drug discovery and development. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms will further accelerate the process of identifying new therapeutic agents with improved efficacy and safety profiles.
The future prospects for [3-(5-Fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine are promising, with ongoing research aimed at optimizing its chemical properties and evaluating its pharmacokinetic characteristics in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinical applications that benefit patients worldwide.
2287268-23-7 ([3-(5-Fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)